Cas no 138509-47-4 ((E)-5-Ethyl-3-nonen-2-one)

• Product Name: (E)-5-Ethyl-3-nonen-2-one
• CAS No: 138509-47-4
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 3721135
• PubChem ID: 6433525
• Update Time: 2025-06-20

(E)-5-Ethyl-3-nonen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Nonen-2-one, 5-ethyl-, (E)-
• (E)-5-ethylnon-3-en-2-one
• 3-Nonen-2-one, 5-ethyl-, (E)- (9CI)
• starbld0007511
• BRN 1762983
• 3-NONEN-2-ONE, 5-ETHYL-
• DTXCID001023891
• 138509-47-4
• EINECS 233-379-8
• DTXSID70884450
• SCHEMBL6065128
• 5-Ethyl-3-nonen-2-one
• 3-01-00-03030 (Beilstein Handbook Reference)
• (E)-5-Ethyl-3-nonen-2-one

• Inchi： 1S/C11H20O/c1-4-6-7-11(5-2)9-8-10(3)12/h8-9,11H,4-7H2,1-3H3/b9-8+
• InChI Key： SWBGUNASIKSCCO-CMDGGOBGSA-N
• SMILES： CC(=O)/C=C/C(CC)CCCC

Computed Properties

• Exact Mass: 168.151415257Da
• Monoisotopic Mass: 168.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Additional information on (E)-5-Ethyl-3-nonen-2-one

Chemical Profile of (E)-5-Ethyl-3-nonen-2-one (CAS No. 138509-47-4)

(E)-5-Ethyl-3-nonen-2-one, identified by its Chemical Abstracts Service (CAS) number 138509-47-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This sesquiterpene ketone has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of (E)-5-Ethyl-3-nonen-2-one consists of a nonenone backbone with an ethyl substituent at the fifth carbon position. This configuration imparts distinct reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry. The compound’s double bond in the nonenone moiety allows for diverse transformations, including hydrogenation, oxidation, and coupling reactions, which are pivotal in drug development.

In recent years, researchers have been exploring the pharmacological potential of (E)-5-Ethyl-3-nonen-2-one. Studies have indicated that this compound exhibits promising biological activities, particularly in the context of anti-inflammatory and antimicrobial properties. The sesquiterpene framework is known to interact with various biological targets, suggesting a wide range of therapeutic applications.

One of the most intriguing aspects of (E)-5-Ethyl-3-nonen-2-one is its role as a precursor in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of derivatives that mimic natural products with known bioactivities. These derivatives often serve as lead compounds in medicinal chemistry, undergoing further optimization to enhance their efficacy and selectivity.

The synthesis of (E)-5-Ethyl-3-nonen-2-one typically involves multi-step organic reactions, starting from readily available feedstocks. Advanced catalytic methods have been employed to improve yield and purity, aligning with the demands of modern pharmaceutical manufacturing. The efficiency of these synthetic routes is crucial for large-scale production, ensuring that researchers can access sufficient quantities for both laboratory and industrial applications.

From a computational chemistry perspective, the study of (E)-5-Ethyl-3-nonen-2-one has provided insights into its electronic structure and reactivity. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets, such as enzymes and receptors. These predictions are essential for designing experiments aimed at validating its pharmacological potential.

The environmental impact of synthesizing and utilizing (E)-5-Ethyl-3-nonen-2-one is also a consideration in contemporary research. Green chemistry principles have guided efforts to develop more sustainable synthetic pathways, minimizing waste and reducing energy consumption. Such approaches are increasingly important as the pharmaceutical industry seeks to balance innovation with environmental responsibility.

In conclusion, (E)-5-Ethyl-3-nonen-2-one (CAS No. 138509-47-4) represents a fascinating compound with diverse applications in chemistry and medicine. Its unique structure and biological activities make it a compelling subject for further investigation. As research continues to uncover new possibilities, this compound is poised to play a significant role in the development of novel therapeutic agents.